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Compound of Interest

Compound Name: Lasiocarpine hydrochloride

Cat. No.:

L  Get Quote

B1674527

For researchers, scientists, and drug development professionals, ensuring safety during the
handling of potentially hazardous compounds is paramount. This document provides crucial
safety protocols and logistical plans for the use of Lasiocarpine hydrochloride in a laboratory
setting.

Lasiocarpine is a pyrrolizidine alkaloid that is recognized as a hepatotoxic and carcinogenic
agent[1]. Due to its inherent risks, including potential damage to the liver and kidneys and
irritation to the respiratory system upon inhalation, stringent safety measures are required[2].

Quantitative Data Summary

A summary of the key quantitative data for Lasiocarpine is provided in the table below for easy

reference.
Property Value Source
Molecular Weight 411.5 g/mol [2][3]
Oral LD50 (Rat) 150 mg/kg [2]
Intraperitoneal LD50 (Rat) 78 mg/kg [2]
Water Solubility 6.754 g/L [1]
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Note: No occupational exposure limits have been formally established for Lasiocarpine
hydrochloride, underscoring the need for cautious handling and strict adherence to safety
protocols[2].

Experimental Protocols: Safe Handling and Disposal

Adherence to the following step-by-step procedures is mandatory to minimize exposure risk
and ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following PPE
must be worn at all times when handling Lasiocarpine hydrochloride:

o Gloves: Wear two pairs of chemotherapy-grade, powder-free gloves that meet ASTM D6978
standards[4][5]. The inner glove should be worn under the cuff of the gown, and the outer
glove over the cuff[5]. Gloves must be changed regularly or immediately if contaminated,
torn, or punctured[5].

o Gown: A disposable, back-closing gown made of a low-permeability fabric with long sleeves
and tight-fitting cuffs is required[5].

o Eye and Face Protection: Use impact-resistant safety goggles with side shields[2]. When
there is a risk of splashing, a face shield should be worn in addition to goggles[2].

o Respiratory Protection: All handling of Lasiocarpine hydrochloride powder should be
conducted within a certified chemical fume hood or other ventilated enclosure[2]. If such
controls are not available, a NIOSH-approved half-face respirator with a combination organic
vapor/acid gas/HEPA filter is mandatory[6].

Engineering Controls and Work Practices

o Ventilation: Always handle Lasiocarpine hydrochloride in a designated area with local
exhaust ventilation, such as a chemical fume hood, to minimize inhalation exposure[2].

o Restricted Access: The area where Lasiocarpine hydrochloride is handled should be
clearly marked and restricted to authorized personnel only.
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» Hygiene: Wash hands thoroughly with soap and water before donning and after removing
gloves[5]. Do not eat, drink, or apply cosmetics in the laboratory area[5].

» Clothing: Do not take contaminated lab coats or clothing home. Such items should be
laundered by trained personnel who are aware of the hazards|[2].

Storage and Transportation

o Storage: Store Lasiocarpine hydrochloride in a cool, well-ventilated, and designated area
in tightly sealed containers[2]. For long-term stability, storage at -20°C is recommended[7].

o Transportation: When transporting the compound, ensure it is in a sealed, shatter-proof
secondary container to prevent spills.

Spill Management

In the event of a spill, follow these procedures immediately:

o Evacuate: Alert others and evacuate all non-essential personnel from the spill area[2].
 Isolate: Secure the area and prevent entry.

o Decontaminate:

o For small powder spills, gently cover with absorbent paper dampened with acetone to
avoid raising dust[1].

o Carefully collect the dampened material and place it into a sealed container labeled as
"Hazardous Waste"[1][2].

o Clean the spill area with a soap and water solution[1].
e Ventilate: Ensure the area is well-ventilated during and after the cleanup[2].

e Report: Report the incident to the laboratory supervisor or safety officer.

Disposal Plan
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All waste contaminated with Lasiocarpine hydrochloride must be treated as hazardous

waste.

Waste Collection: Collect all contaminated materials, including gloves, gowns, and cleaning
materials, in a dedicated, clearly labeled, and sealed hazardous waste container.

Disposal Regulations: Lasiocarpine is designated with EPA hazardous waste number U143.
Its disposal must comply with all federal, state, and local environmental regulations[6].
Contact your institution's environmental health and safety department for specific disposal
procedures.

First Aid Procedures

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, holding the eyelids open. Seek immediate medical attention[2].

Skin Contact: Remove all contaminated clothing and wash the affected skin area with soap
and water for at least 15 minutes. Seek medical attention if irritation persists[2].

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer
oxygen. Seek immediate medical attention[1].

Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water
and give them one to two glasses of water to drink. Seek immediate medical attention[1].

Mandatory Visualization

The following diagram illustrates the standard workflow for safely handling Lasiocarpine

hydrochloride in a laboratory setting.
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Caption: Workflow for Safe Handling of Lasiocarpine Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. lasiocarpine | 303-34-4 [chemicalbook.com]

2. Lasiocarpine | C21H33NO7 | CID 5281735 - PubChem [pubchem.ncbi.nlm.nih.gov]

3. 7-({[2,3-Dihydroxy-2-(1-methoxyethyl)-3-methylbutanoyl]loxy}methyl)-2,3,5,7a-tetrahydro-
1H-pyrrolizin-1-yl 2-methylbut-2-enoate | C21H33NO7 | CID 613201 - PubChem
[pubchem.ncbi.nim.nih.gov]

e 4. hpc-standards.com [hpc-standards.com]
e 5. clearsynth.com [clearsynth.com]

e 6. Lasiocarpine N-oxide, CAS No. 127-30-0 | Pyrrolizidine Alkaloids as HPLC standards |
Reference substances for HPLC | HPLC | Liquid chromatography (LC, HPLC, LC-MS) |
Chromatography | Applications | Carl ROTH - Belgium [carlroth.com]

e 7. medkoo.com [medkoo.com]

 To cite this document: BenchChem. [Essential Safety and Logistics for Handling
Lasiocarpine Hydrochloride]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1674527#personal-protective-equipment-for-
handling-lasiocarpine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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